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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434

Essential Safety and Handling Guide for 1-
Undecanol-d23

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Undecanol-d23, tailored for researchers, scientists, and professionals in drug development.
The following procedures are designed to ensure a safe laboratory environment and
compliance with standard safety protocols.

Chemical and Physical Properties

While specific data for 1-Undecanol-d23 is limited, the properties of its non-deuterated
counterpart, 1-Undecanol, serve as a reliable reference for safety and handling procedures.
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Property Value

Molecular Weight 195.45 g/mol (for 1-Undecanol-d23)[1]
Appearance Colorless liquid[2][3]

Odor Mild, with floral and citrus notes[2][3]
Melting Point 11-19 °C[2][3]

Boiling Point 243 °C[2][3]

Flash Point Approximately 108-121 °C (226-250 °F)[4]

Solubility in Water

Slightly soluble to insoluble[2][3][4]

Density

Approximately 0.83 g/mL at 25 °C[2][3]

Personal Protective Equipment (PPE)

To mitigate risks of exposure, the following personal protective equipment is mandatory when

handling 1-Undecanol-d23.[5]
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Protection Type Specification Rationale
) ) Protects against splashes that
Eye Protection Chemical splash goggles.[6][7] o
can cause eye irritation.[2][3]
Chemically resistant gloves Prevents skin contact, which

Hand Protection o o
(e.g., nitrile or butyl rubber).[8] can cause irritation.[2][3]

Laboratory coat and closed-toe
footwear.[5] In cases of
) ] potential significant exposure, Protects against accidental
Skin and Body Protection i ] )
fire/flame resistant and spills and splashes.
impervious clothing is

recommended.[5]

Generally not required with
adequate ventilation. If vapors
) ) or mists are generated, use a Prevents inhalation of irritant
Respiratory Protection ]
NIOSH-approved respirator vapors.[5]
with an organic vapor

cartridge.[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for safely managing 1-Undecanol-d23 in a laboratory
setting.

» Preparation:

o Familiarize yourself with the Safety Data Sheet (SDS) for 1-Undecanol before

commencing work.[5]
o Ensure all necessary PPE is in good condition and readily accessible.[5]
o Confirm the location and functionality of the nearest eyewash station and safety shower.[5]

» Handling:
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[e]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[5][9]

[e]

Avoid direct contact with eyes, skin, and clothing.[5]

o

Prevent the generation of mists or vapors.[5]

[¢]

After handling, wash hands thoroughly with soap and water.[5]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

o Keep away from incompatible materials such as strong acids and oxidizing agents.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and adhere to regulations. 1-
Undecanol is toxic to aquatic life with long-lasting effects.[9][11]

¢ \Waste Collection:

o Collect waste 1-Undecanol-d23 and any contaminated materials (e.g., gloves, absorbent
paper) in a dedicated, labeled, and closed container.[5][9]

o Do not mix with other waste streams unless explicitly permitted.[9]
e Labeling:

o Clearly label the waste container as "Hazardous Waste" and include the full chemical
name, "1-Undecanol-d23."[9]

» Disposal Method:

o Dispose of the waste through an approved hazardous waste disposal facility, in
accordance with local, regional, and national regulations.[5][9]

o Do not allow the chemical to enter drains or the environment.[5][9]
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e Spill Management:

[e]

[e]

In the event of a spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[5][9]

Ensure adequate ventilation and wear appropriate PPE during cleanup.[5]

Workflow for Safe Handling of 1-Undecanol-d23

Caption: Workflow for the safe handling and disposal of 1-Undecanol-d23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1474434+#personal-protective-equipment-for-
handling-1-undecanol-d23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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